Cas no 850807-07-7 (ethyl 3-fluoro-5-nitrobenzoate)

• Product Name: ethyl 3-fluoro-5-nitrobenzoate
• CAS No: 850807-07-7
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• MDL: MFCD05864358
• CID: 2146532
• PubChem ID: 2758848
• Update Time: 2025-05-28

ethyl 3-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-fluoro-5-nitrobenzoate
• Benzoic acid, 3-fluoro-5-nitro-, ethyl ester
• 3-fluoro-5-nitrobenzoic acid ethyl ester
• SCHEMBL3266105
• AT10603
• MFCD05864358
• CS-0365918
• DB-297448
• ETHYL3-FLUORO-5-NITROBENZOATE
• ZYDCODASTCWZBP-UHFFFAOYSA-N
• AKOS005259197
• 850807-07-7

• MDL： MFCD05864358
• Inchi： 1S/C9H8FNO4/c1-2-15-9(12)6-3-7(10)5-8(4-6)11(13)14/h3-5H,2H2,1H3
• InChI Key： ZYDCODASTCWZBP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Melting Point: 45-47°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on ethyl 3-fluoro-5-nitrobenzoate

Comprehensive Overview of Ethyl 3-Fluoro-5-Nitrobenzoate (CAS No. 850807-07-7): Properties, Applications, and Industry Relevance

Ethyl 3-fluoro-5-nitrobenzoate (CAS No. 850807-07-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This fluorinated nitrobenzoate derivative combines the reactivity of a nitro group with the stability imparted by the ethyl ester moiety, making it a valuable intermediate in synthetic chemistry. With the growing demand for fine chemicals and high-performance intermediates, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The molecular formula of ethyl 3-fluoro-5-nitrobenzoate is C₉H₈FNO₄, featuring a benzene ring substituted with a fluorine atom at the 3-position and a nitro group at the 5-position, esterified with ethyl alcohol. This arrangement enhances its electrophilic character, facilitating reactions such as nucleophilic aromatic substitution (S_NAr) and catalytic hydrogenation. Its melting point ranges between 45-50°C, and it typically appears as a pale-yellow crystalline solid, soluble in organic solvents like ethanol, acetone, and dichloromethane.

In the pharmaceutical industry, CAS 850807-07-7 serves as a critical building block for synthesizing active pharmaceutical ingredients (APIs) and biologically active molecules. The presence of both fluorine and nitro groups allows for further functionalization, enabling the development of compounds with enhanced metabolic stability and bioavailability. Recent studies highlight its role in creating anticancer agents and antimicrobial drugs, aligning with the global focus on novel therapeutics for resistant pathogens and oncology.

Beyond pharmaceuticals, ethyl 3-fluoro-5-nitrobenzoate finds applications in agrochemical research, particularly in designing herbicides and pesticides. The fluorine atom’s electronegativity improves the compound’s binding affinity to target enzymes, a feature leveraged in crop protection formulations. Additionally, its nitro group can be reduced to an amine, offering a pathway to azo dyes and polymeric materials used in advanced coatings and electronics.

From an environmental and regulatory perspective, the compound’s synthesis and handling adhere to stringent green chemistry principles, minimizing waste and energy consumption. Researchers are increasingly exploring catalytic methods and solvent-free reactions to optimize its production, reflecting the industry’s shift toward sustainable practices. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy ensure high purity (>98%), meeting the standards of GMP-compliant facilities.

The market for fluorinated aromatic compounds like 850807-07-7 is expanding, driven by innovations in drug discovery and material engineering. Frequently searched terms such as "buy ethyl 3-fluoro-5-nitrobenzoate," "synthesis of fluorinated benzoates," and "applications of nitroaromatics" underscore its commercial and academic relevance. As industries prioritize custom synthesis and scalable processes, this compound is poised to remain a cornerstone in organic chemistry.

In summary, ethyl 3-fluoro-5-nitrobenzoate (CAS No. 850807-07-7) exemplifies the intersection of structural ingenuity and practical utility. Its role in advancing life sciences and industrial chemistry continues to evolve, supported by ongoing research and technological advancements. For laboratories and manufacturers seeking reliable intermediates, this compound offers a balance of reactivity, stability, and adaptability—key traits in modern chemical innovation.